Cas no 2172490-46-7 (2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanoylmorpholin-3-yl}acetic acid)

• Product Name: 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanoylmorpholin-3-yl}acetic acid
• CAS No: 2172490-46-7
• MF: C₂₅H₂₆F₂N₂O₆
• MW: 488.480554103851
• CID: 5938834
• PubChem ID: 165580244
• Update Time: 2025-06-07

2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanoylmorpholin-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanoylmorpholin-3-yl}acetic acid
• 2-{4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-difluorobutanoyl]morpholin-3-yl}acetic acid
• 2172490-46-7
• EN300-1562629

• Inchi： 1S/C25H26F2N2O6/c26-24(27)21(12-22(30)29-9-10-34-13-15(29)11-23(31)32)28-25(33)35-14-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,15,20-21,24H,9-14H2,(H,28,33)(H,31,32)
• InChI Key： UBWPXURURDFJJF-UHFFFAOYSA-N
• SMILES： FC(C(CC(N1CCOCC1CC(=O)O)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)F

Computed Properties

• Exact Mass: 488.17589288g/mol
• Monoisotopic Mass: 488.17589288g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 746
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 105Ų

Additional information on 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanoylmorpholin-3-yl}acetic acid

Introduction to 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanoylmorpholin-3-yl}acetic acid (CAS No. 2172490-46-7)

2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanoylmorpholin-3-yl}acetic acid, identified by its CAS number 2172490-46-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a morpholine moiety, a fluorinated butanoyl group, and a fluorenylmethoxycarbonyl (Fmoc) protected amino group. The presence of these functional groups not only contributes to its unique chemical properties but also opens up diverse possibilities for its application in medicinal chemistry.

The structural complexity of 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanoylmorpholin-3-yl}acetic acid makes it a promising candidate for further exploration in the development of novel therapeutic agents. The morpholine ring is known for its ability to enhance the solubility and bioavailability of pharmaceutical compounds, while the fluorine atoms in the butanoyl group can improve metabolic stability and binding affinity to biological targets. Additionally, the Fmoc protected amino group provides a versatile handle for further chemical modifications, allowing researchers to tailor the compound's properties for specific applications.

In recent years, there has been a growing interest in the development of small molecule inhibitors targeting various biological pathways associated with human diseases. The compound 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanoylmorpholin-3-yl}acetic acid has been studied for its potential as an inhibitor of enzymes involved in cancer progression and inflammation. Preliminary studies have suggested that it may interfere with key signaling pathways by modulating the activity of target proteins. This has sparked further investigation into its mechanism of action and therapeutic potential.

The synthesis of 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanoylmorpholin-3-yl}acetic acid presents both challenges and opportunities for synthetic chemists. The multi-step synthesis involves the careful protection and deprotection of functional groups, as well as the introduction of fluorinated moieties. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and automated solid-phase synthesis, have been employed to achieve high yields and purity. These methods not only facilitate the production of the compound but also allow for scalability, which is crucial for preclinical and clinical studies.

The pharmacological properties of 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanoylmorpholin-3-yl}acetic acid have been evaluated through in vitro and in vivo studies. These investigations have revealed interesting interactions with biological targets, including enzymes and receptors relevant to disease pathways. For instance, studies have shown that this compound may exhibit inhibitory effects on kinases and proteases involved in cancer cell proliferation and survival. Additionally, its ability to modulate inflammatory responses has been observed, suggesting potential applications in treating chronic inflammatory diseases.

The development of 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanoylmorpholin}-3 -yl}acetic acid as a drug candidate is supported by computational modeling and structure-based drug design approaches. Molecular docking studies have helped identify key binding interactions between the compound and its target proteins, providing insights into its mechanism of action. These computational tools are essential for optimizing the compound's structure to enhance its potency and selectivity. Furthermore, they aid in predicting potential side effects and drug-drug interactions, which are critical considerations in drug development.

The future prospects of 2-{4--{((9H-fluoren--{9}-yl)methoxycarbonyl})--{amino})--{44--difluorobutanoylmorpholin}-{-33}-yl}}acetic acid are promising as ongoing research continues to uncover new therapeutic applications. Its unique structural features make it a versatile scaffold for designing novel drugs with improved efficacy and reduced toxicity. As more data becomes available from preclinical studies, clinical trials may be initiated to evaluate its safety and efficacy in human patients. This could pave the way for its translation from laboratory research to clinical practice.

In conclusion,2-{44--33--{((99H-fluoreen99H--yylylmethoxycarbonyl})---{amino})44---difluorobutan00ylmorphol00n33---yyly}}acetic acid (CAS No 21724--90---46--77) represents an exciting advancement in pharmaceutical chemistry with significant potential for therapeutic applications Its complex structure multifunctional groups make it a valuable tool for drug discovery researchers continue to explore its pharmacological properties mechanisms of action it may emerge as a lead compound for treating various human diseases This highlights the importance of continued investment in chemical research innovation